Cas no 1261269-07-1 (Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate)

• Product name: Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate
• CAS No: 1261269-07-1
• MF: C₁₂H₁₀BrNO₂S
• MW: 312.182301044464
• MDL: MFCD11846637
• CID: 1056470
• PubChem ID: 53404105

Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate
• 4-(2-BROMO-PHENYL)-THIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 4-(2-bromophenyl)-1,3-thiazole-2-carboxylate
• AC3539
• MFCD11846637
• DB-062459
• 2-Thiazolecarboxylic acid, 4-(2-bromophenyl)-, ethyl ester
• 1261269-07-1
• CS-0443948
• DTXSID201192571
• SY012426
• Ethyl4-(2-Bromophenyl)thiazole-2-carboxylate
• AKOS010644239
• A889676

• MDL： MFCD11846637
• Inchi： InChI=1S/C12H10BrNO2S/c1-2-16-12(15)11-14-10(7-17-11)8-5-3-4-6-9(8)13/h3-7H,2H2,1H3
• InChI Key： SLXFMMOYYUZOAC-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=NC(=CS1)C2=CC=CC=C2Br

Computed Properties

• Exact Mass: 310.96200
• Monoisotopic Mass: 310.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 67.43000
• LogP: 3.74930

Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate Security Information

Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Additional information on Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate

Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate (CAS No. 1261269-07-1): A Versatile Building Block in Modern Organic Synthesis

Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate (CAS No. 1261269-07-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, combining a bromophenyl moiety with a thiazole-carboxylate functional group. Its CAS number 1261269-07-1 serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates for complex synthetic pathways.

The compound's structural features make it a valuable building block in the synthesis of heterocyclic compounds, particularly in the development of bioactive molecules. Recent trends in drug discovery highlight the growing demand for thiazole-based scaffolds, as they exhibit diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This aligns with the increasing focus on targeted drug design and small-molecule therapeutics in the pharmaceutical industry.

From a synthetic chemistry perspective, Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate offers multiple reactive sites for further functionalization. The bromine atom at the 2-position of the phenyl ring enables cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the ethyl carboxylate group can be hydrolyzed or transformed into amides, hydrazides, or other derivatives, expanding its utility in medicinal chemistry applications.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize thiazole derivatives like this compound. Catalytic processes, microwave-assisted synthesis, and solvent-free reactions are gaining traction as alternatives to traditional methods, addressing concerns about environmental impact and process efficiency. These advancements resonate with the broader scientific community's emphasis on sustainable chemical practices.

The compound's relevance extends to material science, where heterocyclic compounds are investigated for their electronic and optical properties. Thiazole-based materials have shown promise in organic light-emitting diodes (OLEDs) and photovoltaic devices, aligning with the global push toward renewable energy technologies. This interdisciplinary potential makes CAS 1261269-07-1 a compound of interest beyond traditional chemical synthesis.

Quality control and analytical characterization are critical for Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry ensure batch-to-batch consistency, a priority for industrial and academic users. The compound's stability under various storage conditions is also a key consideration, particularly for long-term research projects.

As the demand for custom synthesis and tailor-made intermediates grows, suppliers of CAS 1261269-07-1 are focusing on scalability and purity standards. This trend reflects the broader shift toward precision chemistry in drug development and specialty chemicals. With its multifaceted applications, this thiazole derivative exemplifies the intersection of innovation and practicality in modern organic chemistry.